Cas no 1318975-41-5 (2,3',5'-Trifluorobiphenyl-4-Carbaldehyde)

• Product Name: 2,3',5'-Trifluorobiphenyl-4-Carbaldehyde
• CAS No: 1318975-41-5
• MF: C₁₃H₇F₃O
• MW: 236.189294099808
• MDL: MFCD25460352
• CID: 3163446
• Update Time: 2025-10-30

2,3',5'-Trifluorobiphenyl-4-Carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,3',5'-Trifluorobiphenyl-4-Carbaldehyde

• MDL： MFCD25460352
• Inchi： 1S/C13H7F3O/c14-10-4-9(5-11(15)6-10)12-2-1-8(7-17)3-13(12)16/h1-7H
• InChI Key： BNIFVZNUYYQLIT-UHFFFAOYSA-N
• SMILES： FC1C=C(C=O)C=CC=1C1C=C(C=C(C=1)F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2,3',5'-Trifluorobiphenyl-4-Carbaldehyde

Comprehensive Overview of 2,3',5'-Trifluorobiphenyl-4-Carbaldehyde (CAS No. 1318975-41-5): Properties, Applications, and Industry Insights

2,3',5'-Trifluorobiphenyl-4-Carbaldehyde (CAS No. 1318975-41-5) is a fluorinated aromatic aldehyde with significant relevance in modern organic synthesis and material science. This compound, characterized by its trifluorobiphenyl backbone and carbaldehyde functional group, has garnered attention for its unique electronic properties and versatility in cross-coupling reactions. Its molecular structure, featuring three strategically placed fluorine atoms, enhances its reactivity and makes it a valuable intermediate in pharmaceuticals, agrochemicals, and advanced materials.

In recent years, the demand for fluorinated organic compounds like 2,3',5'-Trifluorobiphenyl-4-Carbaldehyde has surged due to their thermal stability, lipophilicity, and resistance to metabolic degradation. These traits align with industry trends favoring sustainable and high-performance chemicals. Researchers frequently search for "fluorinated aldehydes in drug discovery" or "applications of trifluorobiphenyl derivatives," reflecting the compound's growing importance in medicinal chemistry and catalysis.

The synthesis of CAS No. 1318975-41-5 typically involves palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura or Ullmann couplings, followed by selective oxidation. Its electron-withdrawing fluorine substituents facilitate nucleophilic aromatic substitutions, a feature exploited in designing bioactive molecules. Notably, its aldehyde group serves as a key handle for further derivatization, enabling the construction of complex architectures like chiral ligands or liquid crystals.

From an industrial perspective, 2,3',5'-Trifluorobiphenyl-4-Carbaldehyde is pivotal in developing OLED materials and photovoltaic cells, where its fluorine-induced electron mobility enhances device efficiency. Environmental concerns have also driven interest in "green synthesis of fluorinated compounds," prompting innovations in catalytic systems and solvent-free methodologies for this compound's production.

Quality control of CAS No. 1318975-41-5 relies on advanced analytical techniques, including HPLC, GC-MS, and NMR spectroscopy, ensuring purity ≥98% for critical applications. Regulatory compliance with REACH and FDA guidelines further underscores its safe handling in research and commercial settings. As the scientific community explores "fluorine's role in bioactive molecules," this compound remains at the forefront of interdisciplinary innovation.